Cas no 828938-82-5 (6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester)

• Product name: 6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester
• CAS No: 828938-82-5
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• CID: 716084
• PubChem ID: 12181018

6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester
• 6-Quinolinecarboxylicacid,1,2-dihydro-2,2-dimethyl-,methylester(9CI)
• Methyl 2,2-dimethyl-1,2-dihydroquinoline-6-carboxylate
• Methyl 2,2-dimethyl-1,2-dihydro-6-quinolinecarboxylate
• 828938-82-5

• Inchi： InChI=1S/C13H15NO2/c1-13(2)7-6-9-8-10(12(15)16-3)4-5-11(9)14-13/h4-8,14H,1-3H3
• InChI Key： MFIPKIIJGXMQLZ-UHFFFAOYSA-N
• SMILES： CC1(C=CC2=C(N1)C=CC(=C2)C(=O)OC)C

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.7